Cas no 6613-41-8 (ethyl 2-oxo-3-phenyl-propanoate)

• Product Name: ethyl 2-oxo-3-phenyl-propanoate
• CAS No: 6613-41-8
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.21100
• MDL: MFCD01311170
• CID: 396791
• PubChem ID: 12292599

ethyl 2-oxo-3-phenyl-propanoate Properties

Names and Identifiers

• Benzenepropanoic acid, a-oxo-, ethyl ester
• Ethyl 2-oxo-3-phenylpropanoate
• ethyl 3-phenyl-2-oxopropanoate
• ethyl 2-oxo-3-phenyl-propanoate
• CLRHEGMAWYPMJF-UHFFFAOYSA-N
• AKOS006277882
• ethyl 3-phenylpyruvate
• EN300-130867
• CS-0233107
• 6613-41-8
• SCHEMBL1119176
• A904079
• 2-Oxo-3-phenyl-propionic acid ethylester
• MFCD01311170
• 2-oxo-3-phenyl-propionic acid ethyl ester
• SY265033
• Ethyl phenylpyruvate
• G88583
• DB-351417

• MDL： MFCD01311170
• InChIKey： CLRHEGMAWYPMJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O3/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• SMILES： CCOC(=O)C(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.36130
• PSA: 43.37000

ethyl 2-oxo-3-phenyl-propanoate Security Information

ethyl 2-oxo-3-phenyl-propanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%